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Compound of Interest

Compound Name: SP-Chymostatin B

Cat. No.: B1681061 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and protocols for the safe handling and use

of SP-Chymostatin B, a potent protease inhibitor. Adherence to these guidelines is crucial for

ensuring laboratory safety and the integrity of experimental results.

Chemical and Safety Data
SP-Chymostatin B is a derivative of Chymostatin, a mixture of peptidic aldehydes isolated

from Streptomyces species. It is a powerful inhibitor of various proteases, particularly

chymotrypsin-like serine proteases and some cysteine proteases.
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Property Value Reference

Synonyms
Chymostatin, SP-Chymostatin

B (α-MAPI)
[1]

CAS Number 9076-44-2 [1]

Molecular Formula C30H41N7O6 MedKoo Biosciences

Molecular Weight 595.70 g/mol MedKoo Biosciences

Appearance Solid powder MedKoo Biosciences

Solubility

Soluble in DMSO and glacial

acetic acid. Sparingly soluble

in water, methanol, and

ethanol.

[2]

Hazard Identification and Safety Precautions
While some suppliers ship SP-Chymostatin B as a non-hazardous chemical, it is prudent to

handle it with care, as with all laboratory reagents. [MedKoo Biosciences] The primary hazards

are associated with inhalation, and skin, and eye contact.

Hazard Precaution

Inhalation
Avoid breathing dust. Use in a well-ventilated

area or a chemical fume hood.

Skin Contact
Avoid contact. Wear appropriate protective

gloves and a lab coat.

Eye Contact Avoid contact. Wear safety glasses or goggles.

Ingestion
Do not ingest. Wash hands thoroughly after

handling.

Personal Protective Equipment (PPE)
A comprehensive set of PPE should be worn when handling SP-Chymostatin B, especially in

its powdered form.
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PPE Item Specification

Gloves Nitrile or latex gloves.

Eye Protection Safety glasses with side shields or goggles.

Body Protection Laboratory coat.

Respiratory Protection
Recommended when handling the powder

outside of a fume hood.

First Aid Measures
Exposure Route First Aid Procedure

Inhalation
Move the individual to fresh air. If breathing is

difficult, seek medical attention.

Skin Contact
Wash the affected area thoroughly with soap

and water.

Eye Contact

Flush eyes with copious amounts of water for at

least 15 minutes, lifting the upper and lower

eyelids. Seek medical attention.

Ingestion
Rinse mouth with water. Do not induce vomiting.

Seek medical attention.

Storage and Stability
Proper storage is essential to maintain the stability and efficacy of SP-Chymostatin B.

Condition Temperature Duration

Short-term 0 - 4 °C Days to weeks

Long-term -20 °C Months to years

Stock solutions in DMSO can be stored at -20°C for several months.[2] Aqueous solutions are

less stable and should be prepared fresh.[2]
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Experimental Protocols
SP-Chymostatin B is widely used to prevent proteolytic degradation of proteins during cell

lysis and protein purification. It is often included in protease inhibitor cocktails.[3][4]

Preparation of a Stock Solution
Objective: To prepare a concentrated stock solution of SP-Chymostatin B for addition to

experimental buffers.

Materials:

SP-Chymostatin B powder

Dimethyl sulfoxide (DMSO)

Microcentrifuge tubes

Pipettes and sterile tips

Procedure:

Warm the vial of SP-Chymostatin B to room temperature before opening to prevent

condensation.

Weigh the desired amount of SP-Chymostatin B powder in a sterile microcentrifuge tube.

Add the appropriate volume of DMSO to achieve the desired stock concentration (e.g., 10

mg/mL).

Vortex gently until the powder is completely dissolved.

Aliquot the stock solution into smaller volumes to avoid repeated freeze-thaw cycles.

Store the aliquots at -20°C.

General Protocol for Protease Inhibition in Cell Lysates
Objective: To inhibit protease activity in a cell lysate to protect target proteins from degradation.
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Materials:

Cell pellet

Lysis buffer (e.g., RIPA, Tris-HCl)

SP-Chymostatin B stock solution (10 mg/mL in DMSO)

Other protease inhibitors (optional, for a broader spectrum cocktail)

Microcentrifuge

Pipettes and sterile tips

Procedure:

Place the cell pellet on ice.

Prepare the lysis buffer. Immediately before use, add the SP-Chymostatin B stock solution

to the lysis buffer to a final working concentration of 10-100 µM (approximately 6-60 µg/mL).

[2]

If creating a broader protease inhibitor cocktail, add other inhibitors (e.g., leupeptin,

aprotinin, pepstatin A) to their recommended final concentrations.

Resuspend the cell pellet in the lysis buffer containing the protease inhibitors.

Incubate on ice for the recommended time for your lysis protocol (e.g., 30 minutes), with

occasional vortexing.

Centrifuge the lysate at high speed (e.g., 14,000 x g) at 4°C to pellet cell debris.

Collect the supernatant containing the protein extract for downstream applications.

In Vitro Protease Inhibition Assay
Objective: To determine the inhibitory effect of SP-Chymostatin B on a specific protease.

Materials:
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Purified protease (e.g., chymotrypsin)

Protease-specific substrate (e.g., a chromogenic or fluorogenic substrate)

Assay buffer

SP-Chymostatin B stock solution

Microplate reader

Procedure:

Prepare a series of dilutions of SP-Chymostatin B in the assay buffer.

In a 96-well plate, add the purified protease to each well.

Add the different concentrations of SP-Chymostatin B to the wells. Include a control well

with no inhibitor.

Incubate the plate at the optimal temperature for the protease for a defined period (e.g., 15

minutes) to allow the inhibitor to bind to the enzyme.

Add the protease substrate to all wells to initiate the reaction.

Immediately measure the absorbance or fluorescence at regular intervals using a microplate

reader.

Calculate the rate of substrate cleavage for each inhibitor concentration.

Plot the reaction rate as a function of the inhibitor concentration to determine the IC50 value.

Visualizations
General Workflow for Handling SP-Chymostatin B
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Caption: Workflow for the safe preparation and use of SP-Chymostatin B.

Mechanism of Protease Inhibition
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Caption: Simplified diagram of protease inhibition by SP-Chymostatin B.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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